Cas no 26791-72-0 (2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-)
![2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)- structure](https://www.kuujia.com/scimg/cas/26791-72-0x500.png)
26791-72-0 structure
Product name:2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-
2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-
- [(1R)-1-[(3aR,7S,8aR)-7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl]-3-oxobutyl] acetate
- Q27108570
- DTXSID40331800
- C09603
- [(1R)-1-[(1R,3S,7R)-3-Methyl-8-methylidene-9-oxo-10-oxabicyclo[5.3.0]dec-4-en-4-yl]-3-oxo-butyl]acetate
- NS00094711
- 26791-72-0
- Xanthumin
- CHEBI:10071
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- Inchi: InChI=1S/C17H22O5/c1-9-7-15-14(11(3)17(20)22-15)6-5-13(9)16(8-10(2)18)21-12(4)19/h5,9,14-16H,3,6-8H2,1-2,4H3/t9-,14+,15+,16+/m0/s1
- InChI Key: DPSCQKGSAHTWSP-LDYRWJSCSA-N
- SMILES: CC(C[C@H](C1=CC[C@@H]2C(C(O[C@@H]2C[C@@H]1C)=O)=C)OC(=O)C)=O
Computed Properties
- Exact Mass: 306.14676
- Monoisotopic Mass: 306.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)- Related Literature
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1. Synthetical studies of terpenoids. Part XII. Synthesis of the lactone of (±)-α-(2-hydroxy-4-methyl-5-oxocycloheptyl)propionic acidOpinder Singh Bhanot,Jaswant Rai Mahajan,Phanindra Chandra Dutta J. Chem. Soc. C 1968 1128
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2. Index pages
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3. 1294. Studies on sesquiterpenoids. Part XI. Structure and stereochemistry of Xanthumin, a stereoisomer of XanthininHitoshi Minato,Isao Horibe J. Chem. Soc. 1965 7009
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J. S. Roberts,I. Bryson Nat. Prod. Rep. 1984 1 105
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5. Journal: index of authors, 1965
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